3-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H19N3OS/c1-13-6-5-8-15(10-13)20(24)21-19-16-11-25-12-17(16)22-23(19)18-9-4-3-7-14(18)2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: FVKZVHNTPYTWSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=CC=C4C
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol
• CAS No.: 396719-81-6

Description

The compound “3-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule that contains a benzamide moiety. Benzamides are a class of compounds containing a benzene ring attached to an amide group. They are used in a wide range of applications, including medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present. Benzamides, for example, can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 3-methyl-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, related to pyrazole derivatives, has been synthesized and characterized extensively through various analytical and structural techniques. These compounds, including similar pyrazole derivatives, have been analyzed using elemental analysis, FT-IR, NMR, MS, UV-visible spectra, and X-ray diffraction studies. The structural analysis has revealed intricate details about the conformation and molecular interactions, contributing significantly to understanding the chemical behavior and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Kumara et al., 2018).

Antiviral Activity

Benzamide-based 5-aminopyrazoles and their derivatives have shown remarkable activity against avian influenza viruses, highlighting the potential of these compounds in developing new antiviral drugs. The synthesis of these compounds involves a series of reactions starting from benzoyl isothiocyanate, indicating a versatile approach to generating bioactive molecules with significant antiviral properties (Hebishy et al., 2020).

Anticancer Activity

The synthesis and in-vitro evaluation of certain pyrazole derivatives have demonstrated significant anticancer activity against various human cancer cell lines. This suggests the potential therapeutic application of these compounds in cancer treatment, emphasizing the importance of structural modification and functionalization in enhancing biological activity (Waghmare et al., 2013).

Antimicrobial Additives

Pyrimidine derivatives, synthesized and evaluated for their antimicrobial activity, have shown promise as antimicrobial additives for surface coatings and printing inks. These compounds, when incorporated into polyurethane varnish or ink paste, exhibit a strong antimicrobial effect, highlighting their potential in enhancing the microbial resistance of various surfaces and materials (El‐Wahab et al., 2015).

Antihyperglycemic Agents

Research into the structure-activity relationship of certain pyrazole derivatives has led to the identification of potent antihyperglycemic agents, offering new avenues for diabetes treatment. These compounds correct hyperglycemia by selectively inhibiting renal tubular glucose reabsorption, representing a novel class of antidiabetic medications (Kees et al., 1996).

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities .

Biochemical Pathways

Given the compound’s potential antileishmanial and antimalarial activities , it may be inferred that it interferes with the life cycle of the Leishmania and Plasmodium parasites, potentially disrupting essential biochemical pathways.

Result of Action

The compound has been shown to have potential antileishmanial and antimalarial activities . For instance, certain hydrazine-coupled pyrazole derivatives were found to display superior antipromastigote activity, being more active than standard drugs .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its intended use. If it is a drug candidate, future research could involve further testing of its efficacy and safety, as well as optimization of its synthesis process.